Cas no 27074-08-4 (1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-)
27074-08-4 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
CAS No:27074-08-4
MF:C8H2ClF3O4
MW:254.547292232513
CID:1429073
Update Time:2024-08-15
1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
- 5-chloro-2,4,6-trifluoroisophthalic acid
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- Inchi: 1S/C8H2ClF3O4/c9-3-5(11)1(7(13)14)4(10)2(6(3)12)8(15)16/h(H,13,14)(H,15,16)
- InChI Key: VAHHXWBHINRSFX-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=C(F)C(Cl)=C(F)C(C(O)=O)=C1F
Computed Properties
- Exact Mass: 253.95936
Experimental Properties
- Density: 1.830±0.06 g/cm3(Predicted)
- Boiling Point: 373.1±42.0 °C(Predicted)
- PSA: 74.6
- pka: 1.24±0.10(Predicted)
1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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